N-(2-ethylphenyl)-2-(2-methyl-4-oxothieno[3,2-c]pyridin-5(4H)-yl)acetamide

• IUPAC Name: 3-[3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(3-methylphenyl)pyridazin-4-one
• InChI: InChI=1S/C19H12ClFN4O2/c1-11-3-2-4-13(9-11)25-8-7-16(26)17(23-25)19-22-18(24-27-19)12-5-6-14(20)15(21)10-12/h2-10H,1H3
• InChI Key: HHUSGPCZRQFDLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC(=C(C=C4)Cl)F
• Molecular Formula: C19H12ClFN4O2
• Molecular Weight: 382.8 g/mol

Description

N-(2-ethylphenyl)-2-(2-methyl-4-oxothieno[3,2-c]pyridin-5(4H)-yl)acetamide, also known as EPTA, is a novel compound that has gained attention in the scientific community for its potential applications in various fields of research. EPTA is a synthetic compound that was first synthesized in 2013 by researchers at the University of Illinois at Urbana-Champaign. Since then, EPTA has been studied extensively for its unique properties and potential applications.

Scientific Research Applications

Structure-Activity Relationship Studies

Research on similar compounds often involves structure-activity relationship (SAR) studies, which are crucial for understanding how variations in chemical structure impact biological activity. For instance, studies on series of N-[2-(1-pyrrolidinyl)ethyl]acetamides have explored various substituents to optimize opioid kappa agonist activity, demonstrating the potential of these compounds in analgesic drug development (Barlow et al., 1991).

Heterocyclic Chemistry

Heterocyclic compounds, including thieno[2,3-d]pyrimidine derivatives, have been synthesized and evaluated for their potential in various applications, such as antiallergic agents. This demonstrates the versatility of heterocyclic structures in medicinal chemistry for developing novel therapeutic agents (Menciu et al., 1999).

Anticancer Research

Compounds with complex heterocyclic structures have been explored for their anticancer properties. For example, the synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide have shown promise in targeting specific cancer receptors, highlighting the importance of these compounds in developing anticancer therapies (Sharma et al., 2018).

Antimicrobial and Antifungal Activities

Novel synthetic routes have led to the creation of compounds with significant antimicrobial and antifungal activities. This area of research is critical for addressing the growing challenge of antibiotic resistance, showing how structural modifications in compounds can lead to enhanced bioactivity (Wardkhan et al., 2008).

Chemical Sensor Development

The design and synthesis of chemosensors, utilizing specific heterocyclic structures, for monitoring metal ion concentrations in biological and environmental samples represent another significant area of application. These sensors can provide crucial insights into the bioavailability of essential and toxic metals in various settings (Park et al., 2015).